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2-butoxyethyl oleate biodegradability
assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Butoxyethyl oleate

Cat. No.: S1511955

Chemical Profile of 2-Butoxyethyl Oleate

The table below summarizes the basic chemical and physical properties of 2-Butoxyethyl oleate found in

the search results [1] [2].

Property Value

Common Name 2-butoxyethyl oleate [1]

CAS Number 109-39-7 [1] [2]

Molecular Formula C24H460s3 [1] [2]

Molecular Weight 382.620 g/mol [1] [2]

Density 0.893 g/cm3 [1] [2]

Boiling Point 462.5°C at 760 mmHg [1] [2]

Flash Point 168.5°C [1] [2]

Synonym Ethyleneglycol monobutyl ether oleate [1]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-interest
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Information Gaps and Research Guidance

A complete assessment requires more than the basic data presented above. The following critical information

was not available in the search results:

¢ Biodegradability Data: No quantitative data on biodegradation rates, half-lives, or results from
standard tests (like OECD 301 or ISO 9439).

e Comparison with Alternatives: No experimental data comparing the performance or environmental
impact of 2-butoxyethyl oleate against other plasticizers or solvents.

e Detailed Experimental Protocols: While one synthetic route was mentioned [1], the methodologies
for biodegradation studies were absent.

To build a thorough comparison guide, I suggest you:

e Consult Specialized Databases: Directly search academic and regulatory databases such as
PubMed, ScienceDirect, the EPA's CompTox Chemicals Dashboard, and the ECHA (European
Chemicals Agency) database. Using the CAS Number (109-39-7) is the most effective way to search.

¢ Refine Your Search: Use specific search terms like "2-butoxyethyl oleate biodegradability OECD
301," "ecological impact of oleate esters," or "comparative study of plasticizers biodegradation."

Proposed Workflow for Biodegradability Assessment

Although specific data was not found, the diagram below outlines a generalized experimental workflow for
conducting a biodegradability assessment, which is common in environmental chemistry. This aligns with

your request for a visualized workflow.
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Reference Standards

Chemical Compound Common Test Standards:- OECD 301: Ready Biodegradability- ISO 9439: Water Quality Evaluation- ASTM E1720: Terrestrial Biodegradation
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Biodegradability Test Workflow

This diagram illustrates the standard steps for evaluating chemical biodegradability. The process begins with

test system preparation, proceeds through incubation and monitoring under established standards, and
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concludes with data-driven classification [3] [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1511955#2-butoxyethyl-

oleate-biodegradability-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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